N-[4-(benzyloxy)-3-chloro-5-ethoxybenzyl]-2-methyl-1-propanamine

• IUPAC Name: N-[(3-chloro-5-ethoxy-4-phenylmethoxyphenyl)methyl]-2-methylpropan-1-amine
• InChI: InChI=1S/C20H26ClNO2/c1-4-23-19-11-17(13-22-12-15(2)3)10-18(21)20(19)24-14-16-8-6-5-7-9-16/h5-11,15,22H,4,12-14H2,1-3H3
• InChI Key: VCFMSCYCPPBCCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)CNCC(C)C)Cl)OCC2=CC=CC=C2
• Molecular Formula: C20H26ClNO2
• Molecular Weight: 347.9 g/mol

Description

N-[4-(benzyloxy)-3-chloro-5-ethoxybenzyl]-2-methyl-1-propanamine is a chemical compound that belongs to the class of phenethylamines. It is also known by its chemical name, 25C-NBOMe. This compound has gained significant attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of N-[4-(benzyloxy)-3-chloro-5-ethoxybenzyl]-2-methyl-1-propanamine is not fully understood. However, it is believed to work by binding to serotonin receptors in the brain, specifically the 5-HT2A receptor. This binding results in the activation of the receptor and subsequent modulation of neurotransmitter release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to other psychedelic drugs. It can cause changes in perception, mood, and thought processes. It can also cause visual and auditory hallucinations, altered sense of time, and synesthesia. These effects are believed to be due to the activation of the 5-HT2A receptor in the brain.

Advantages and Limitations for Lab Experiments

N-[4-(benzyloxy)-3-chloro-5-ethoxybenzyl]-2-methyl-1-propanamine has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It is also relatively stable and can be stored for extended periods. However, it has some limitations as well. It is a potent psychedelic drug and can be dangerous if not handled properly. It also has a short half-life, which can make it difficult to study its effects over extended periods.

Future Directions

There are several future directions for the study of N-[4-(benzyloxy)-3-chloro-5-ethoxybenzyl]-2-methyl-1-propanamine. One direction is to study its potential use in the treatment of depression and anxiety disorders. Another direction is to study its effects on different serotonin receptors in the brain. Additionally, it can be studied for its potential use in neuroscience research to understand the role of serotonin in the brain. Further research is needed to fully understand the potential of this compound.
Conclusion:
This compound is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound.

Scientific Research Applications

N-[4-(benzyloxy)-3-chloro-5-ethoxybenzyl]-2-methyl-1-propanamine has been used in various scientific research applications. It has been studied for its potential use as a psychedelic drug and has shown promising results in the treatment of depression and anxiety disorders. It has also been used in neuroscience research to study the role of serotonin receptors in the brain.